5-METHYL-N-(4-METHYL-13-BENZOTHIAZOL-2-YL)-12-OXAZOLE-3-CARBOXAMIDE

Specification

• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol
• IUPAC Name: 5-methyl-N-(4-methyl-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide
• Standard InChI: InChI=1S/C13H11N3O2S/c1-7-4-3-5-10-11(7)14-13(19-10)15-12(17)9-6-8(2)18-16-9/h3-6H,1-2H3,(H,14,15,17)
• Standard InChI Key: OVBLHPYZLARKOJ-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=NOC(=C3)C
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=NOC(=C3)C

Introduction

The compound 5-Methyl-N-(4-Methyl-13-Benzothiazol-2-Yl)-12-Oxazole-3-Carboxamide does not appear to be documented in the available literature or databases such as PubChem, which suggests it might be a novel or hypothetical compound. Given this, we will discuss the components of the compound and related research findings to provide a comprehensive overview.

Components of the Compound

• 5-Methyl-1,2-Oxazole-3-Carboxamide: This part of the compound involves an oxazole ring, which is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. Oxazoles are known for their biological activity and are used in various pharmaceutical applications.

• 4-Methyl-13-Benzothiazol-2-Yl: This component involves a benzothiazole ring, which is a fused ring system consisting of a benzene ring and a thiazole ring. Benzothiazoles are known for their diverse biological activities, including antimicrobial and anticancer properties.

Related Research Findings

While specific research on 5-Methyl-N-(4-Methyl-13-Benzothiazol-2-Yl)-12-Oxazole-3-Carboxamide is not available, studies on similar compounds provide insights into potential applications:

• Oxazole Derivatives: These compounds have been explored for their potential as amino acid-like building blocks, indicating their utility in peptide synthesis and drug design.

• Benzothiazole Derivatives: These compounds have shown promise in various therapeutic areas, including antimicrobial and anticancer applications.

Potential Applications

Given the components of the compound, potential applications could include:

• Pharmaceuticals: The oxazole and benzothiazole components suggest potential biological activity, which could be leveraged in drug development.

• Biological Studies: The compound might be used as a tool in biological studies to explore interactions with enzymes or receptors.

Data Tables

Since specific data on 5-Methyl-N-(4-Methyl-13-Benzothiazol-2-Yl)-12-Oxazole-3-Carboxamide is not available, we can consider a hypothetical structure and properties based on its components:

Property	Hypothetical Value
Molecular Formula	Not Available
Molecular Weight	Not Available
Biological Activity	Potential Antimicrobial/Anticancer